N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C19H21N7O2/c1-13-11-17(27)23-19(21-13)25-9-7-14(8-10-25)22-18(28)16-12-20-26(24-16)15-5-3-2-4-6-15/h2-6,11-12,14H,7-10H2,1H3,(H,22,28)(H,21,23,27)
• InChI Key: LGSAOROGRUWROE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C19H21N7O2
• Molecular Weight: 379.4 g/mol

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H21N7O2 and its molecular weight is 379.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The chemical synthesis and biological evaluation of novel derivatives of the compound have been extensively explored. These derivatives have shown potential as anticancer agents and inhibitors of enzymes relevant to various diseases. For instance, novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These studies provide insights into the compound's utility in developing new therapeutic agents (Rahmouni et al., 2016).

Molecular Docking and Inhibition Studies

Research involving molecular docking and inhibition studies has identified the compound's derivatives as potent inhibitors of key enzymes. This includes the discovery of inhibitors for soluble epoxide hydrolase, showcasing the compound's relevance in addressing cardiovascular diseases and other health conditions (Thalji et al., 2013).

Antimicrobial and Antitumor Activities

The compound's derivatives have been synthesized and characterized, demonstrating significant anti-angiogenic and DNA cleavage activities. Such findings are crucial for developing new anticancer therapies by targeting tumor angiogenesis and DNA integrity (Kambappa et al., 2017).

Novel Synthetic Approaches

Innovative synthetic methods have been developed to create derivatives of the compound, including the application of microwave irradiation to facilitate the synthesis process. These methods offer efficient routes to produce these compounds, potentially lowering production costs and improving accessibility for further research (Abdalha et al., 2011).